Cas no 61736-08-1 (Phenanthrene, tribromo-)

Phenanthrene, tribromo- structure
Phenanthrene, tribromo- structure
Product Name:Phenanthrene, tribromo-
CAS No:61736-08-1
MF:C14H7Br3
MW:414.91738152504
CID:468053
PubChem ID:21502397
Update Time:2025-04-19

Phenanthrene, tribromo- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene, tribromo-
    • 1,2,3-tribromophenanthrene
    • 61736-08-1
    • DTXSID50615108
    • SCHEMBL11814007
    • Inchi: 1S/C14H7Br3/c15-12-7-11-9-4-2-1-3-8(9)5-6-10(11)13(16)14(12)17/h1-7H
    • InChI Key: XZWWPLNWPKFWEC-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC2C1=CC=C1C=CC=CC=21)Br)Br

Computed Properties

  • Exact Mass: 411.80971
  • Monoisotopic Mass: 411.80979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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